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Abstract
Coccinite, the naturally occurring mineral form of mercuric iodide (HgI₂), is a rare halide

mineral of significant interest due to its unique physical and chemical properties.[1][2] This

technical guide provides a comprehensive overview of coccinite, including its geological

occurrence, physicochemical properties, and crystallographic data. Additionally, this document

details established laboratory protocols for the synthesis and characterization of mercuric
iodide, offering valuable methodologies for researchers in relevant fields. The guide presents

quantitative data in structured tables for comparative analysis and includes detailed diagrams

to illustrate key processes and workflows.

Introduction
Coccinite is a rare mercury iodide mineral with the chemical formula HgI₂.[1] It was first

discovered in Casas Viejas, Mexico, and has since been reported in other locations, including

Broken Hill in New South Wales, Australia, and in a uranium mine in Thuringia, Germany.[1]

The mineral typically appears as orange-red to deep red tetragonal crystals and is often found

as a sublimation product associated with the burning of pyritic shales.[1][3] Due to its rarity,

much of the experimental data relevant to coccinite is derived from studies of its synthetic

analogue, mercuric iodide.
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Geological Occurrence and Formation
The primary formation mechanism for coccinite is as a sublimation product resulting from the

combustion of pyrite-rich graptolitic slate.[1] This process involves the volatilization of mercury

and iodine compounds present in the rock, which then react and deposit as coccinite crystals in

cooler areas.

The geological setting for coccinite formation can be summarized as follows:

Source Rocks: Pyrite-bearing and graptolitic slates rich in mercury and iodine.

Process: Natural combustion or mine fires provide the necessary heat for sublimation.

Deposition: Mercuric iodide vapor crystallizes in fractures and on surfaces in a cooler

environment.

Geological Formation of Coccinite

Pyrite-Bearing Slate (Hg, I content) Natural Combustion / Mine FireHeat Source Sublimation of Hg and I Compounds Vapor Phase Transport Cooling and Deposition Coccinite (HgI₂) Crystal Formation

Click to download full resolution via product page

Geological formation pathway of coccinite.

Physicochemical and Crystallographic Properties
Coccinite exhibits distinct physical, chemical, and crystallographic properties. These are

summarized in the tables below.

Physical and Optical Properties
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Property Value Reference

Color Orange-red, deep red [3]

Streak Red [3]

Hardness (Mohs) 2 [3]

Cleavage Good on {001} [1]

Diaphaneity Translucent [1]

Specific Gravity 3.17 (calculated) [1]

Optical Properties Uniaxial (-) [1]

Refractive Index n = 2.684 (average) [1]

Birefringence 0.193 [1]

Chemical Properties and Composition
Property Value Reference

Chemical Formula HgI₂ [1]

Molecular Weight 454.40 g/mol [4]

Mercury (Hg) % 44.14% [4]

Iodine (I) % 55.86% [4]

Solubility Insoluble in water [5]

Crystallographic Data
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Property Value Reference

Crystal System Tetragonal [3]

Crystal Class
Ditetragonal dipyramidal

(4/mmm)
[1]

Space Group P4₂/nmc [3]

Unit Cell Dimensions a = 4.376(4) Å, c = 12.41(1) Å [6]

Unit Cell Volume 237.64 Å³ [3]

Z (formula units/unit cell) 2 [1]

Experimental Protocols
Due to the rarity of natural coccinite, experimental protocols are primarily described for its

synthetic counterpart, mercuric iodide.

Synthesis of Mercuric Iodide
A common laboratory method for the synthesis of mercuric iodide involves the precipitation

reaction between a soluble mercury(II) salt and an iodide salt.[7]

Materials:

Mercury(II) chloride (HgCl₂)

Potassium iodide (KI)

Distilled water

Beakers

Stirring rod

Filtration apparatus (e.g., Büchner funnel)

Drying oven
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Procedure:

Prepare an aqueous solution of mercury(II) chloride.

Prepare an aqueous solution of potassium iodide.

Slowly add the potassium iodide solution to the mercury(II) chloride solution while stirring

continuously. A red-orange precipitate of mercuric iodide will form.

Continue stirring to ensure complete reaction.

Filter the precipitate from the solution using a filtration apparatus.

Wash the precipitate with distilled water to remove any remaining soluble salts.

Dry the purified mercuric iodide in an oven at a controlled temperature (e.g., 70°C).[5]
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Synthesis Workflow for Mercuric Iodide

Prepare Aqueous Solutions:
- Mercury(II) Chloride (HgCl₂)

- Potassium Iodide (KI)

Mix Solutions with Stirring

Precipitation of Mercuric Iodide (HgI₂)

Filter Precipitate

Wash with Distilled Water

Dry the Purified Product

Crystalline Mercuric Iodide

Click to download full resolution via product page

Laboratory synthesis of mercuric iodide.

Characterization Techniques
Several analytical techniques are employed to characterize the properties of mercuric iodide.
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Analytical Techniques for Mercuric Iodide:

Technique Purpose

X-ray Diffraction (XRD)
To determine the crystal structure and unit cell

parameters.

Scanning Electron Microscopy (SEM) To observe the morphology and crystal habit.

Energy-Dispersive X-ray Spectroscopy

(EDS/EDX)
To determine the elemental composition.

Raman Spectroscopy
To identify vibrational modes and confirm the

chemical identity.

Differential Scanning Calorimetry (DSC)
To study phase transitions, such as the

thermochromic alpha-to-beta transition.

Atomic Absorption/Fluorescence Spectroscopy For quantitative analysis of mercury content.[8]

Phase Transition of Mercuric Iodide
Mercuric iodide is known for its thermochromism, undergoing a reversible phase transition

from the red alpha (α) form to the yellow beta (β) form at temperatures above 126°C.[5][9]

α-HgI₂ (Alpha form): Stable at room temperature, red-orange in color, tetragonal crystal

structure.[9]

β-HgI₂ (Beta form): Stable above 126°C, pale yellow in color, orthorhombic crystal structure.

[5][9]

This phase transition is a key characteristic and can be utilized in various sensory and material

science applications.
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Thermochromic Phase Transition of HgI₂

α-HgI₂
(Red, Tetragonal)

< 126°C

β-HgI₂
(Yellow, Orthorhombic)

> 126°C
Heating

Cooling

Click to download full resolution via product page

Phase transition of mercuric iodide.

Conclusion
Coccinite, as the natural form of mercuric iodide, provides a unique window into the

geological processes involving mercury and iodine. While its natural occurrence is limited, the

study of its synthetic counterpart has revealed a wealth of information regarding its properties

and potential applications. This guide has summarized the key technical data and experimental

protocols relevant to coccinite and mercuric iodide, offering a valuable resource for

researchers in mineralogy, materials science, and drug development. The detailed data tables

and process diagrams are intended to facilitate a deeper understanding and further

investigation into this fascinating mineral.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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